Cas no 203340-07-2 (1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-)

1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)- structure
203340-07-2 structure
Product Name:1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
CAS No:203340-07-2
MF:C7H4ClN5O2
MW:225.591958999634
CID:1396729
Update Time:2024-08-15

1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
    • 2H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
    • Inchi: 1S/C7H4ClN5O2/c8-5-2-1-4(3-6(5)13(14)15)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
    • InChI Key: DFOJWEZPWFILMC-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=C(Cl)C([N+]([O-])=O)=C2)N=NN1

Computed Properties

  • Exact Mass: 225.00552

Experimental Properties

  • Density: 1.652±0.06 g/cm3(Predicted)
  • Boiling Point: 443.3±55.0 °C(Predicted)
  • PSA: 97.6
  • pka: 3.13±0.10(Predicted)
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